Cas no 231291-23-9 (4-(Perfluorooctyl)toluene)

• Product Name: 4-(Perfluorooctyl)toluene
• CAS No: 231291-23-9
• MF: C₁₅H₇F₁₇O
• MW: 526.188344240189
• CID: 3161370
• PubChem ID: 2776327
• Update Time: 2025-04-21

4-(Perfluorooctyl)toluene Chemical and Physical Properties

Names and Identifiers

• 4-(Perfluorooctyl)toluene
• Benzene, 1-[(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)oxy]-4-methyl-
• 1-[(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-HEPTADECAFLUOROOCTYL)OXY]-4-METHYLBENZENE
• 231291-23-9
• DTXSID101135871

• Inchi： 1S/C15H7F17O/c1-6-2-4-7(5-3-6)33-15(31,32)13(26,27)11(22,23)9(18,19)8(16,17)10(20,21)12(24,25)14(28,29)30/h2-5H,1H3
• InChI Key： FZCVHFWDHZCFOT-UHFFFAOYSA-N
• SMILES： C1(OC(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)F)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 526.0225436Da
• Monoisotopic Mass: 526.0225436Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 9.2Ų